(2,4-DICHLOROPHENYL)[4-(PHENYLSULFONYL)PIPERAZINO]METHANONE

• IUPAC Name: [4-(benzenesulfonyl)piperazin-1-yl]-(2,4-dichlorophenyl)methanone
• InChI: InChI=1S/C17H16Cl2N2O3S/c18-13-6-7-15(16(19)12-13)17(22)20-8-10-21(11-9-20)25(23,24)14-4-2-1-3-5-14/h1-7,12H,8-11H2
• InChI Key: KBZPJYVQSGHYSM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H16Cl2N2O3S
• Molecular Weight: 399.3 g/mol

Description

(2,4-Dichlorophenyl)[4-(phenylsulfonyl)piperazino]methanone is a complex organic compound with the molecular formula C17H16Cl2N2O3S. It is known for its unique chemical structure, which includes a dichlorophenyl group, a phenylsulfonyl group, and a piperazine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,4-Dichlorophenyl)[4-(phenylsulfonyl)piperazino]methanone typically involves multiple steps. One common method includes the reaction of 2,4-dichlorobenzoyl chloride with 4-(phenylsulfonyl)piperazine in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale reactors and automated systems are often employed to handle the reagents and control the reaction conditions precisely .

Chemical Reactions Analysis

Types of Reactions

(2,4-Dichlorophenyl)[4-(phenylsulfonyl)piperazino]methanone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the dichlorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in tert-butanol.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(2,4-Dichlorophenyl)[4-(phenylsulfonyl)piperazino]methanone has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (2,4-Dichlorophenyl)[4-(phenylsulfonyl)piperazino]methanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The pathways involved often include signal transduction and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

• (2-Chlorophenyl)[4-(phenylsulfonyl)piperazinyl]methanone
• (2,5-Dichlorophenyl)[4-(phenylsulfonyl)piperazinyl]methanone
• (2,4-Dichlorophenyl)[4-(methylsulfonyl)piperazinyl]methanone

Uniqueness

(2,4-Dichlorophenyl)[4-(phenylsulfonyl)piperazino]methanone is unique due to the presence of both dichlorophenyl and phenylsulfonyl groups, which confer distinct chemical properties. These groups influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable molecule for various applications .